Cas no 79580-35-1 (Benzo[c]cinnoline, 3,8-dibromo-)
![Benzo[c]cinnoline, 3,8-dibromo- structure](https://ossimg.kuujia.com/scimg/80000/79580-35-1x500.png)
79580-35-1 structure
Product Name:Benzo[c]cinnoline, 3,8-dibromo-
CAS No:79580-35-1
MF:C12H6Br2N2
MW:337.997440814972
CID:4190297
PubChem ID:22314226
Update Time:2025-04-24
Benzo[c]cinnoline, 3,8-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]cinnoline, 3,8-dibromo-
- SCHEMBL6367202
- 79580-35-1
- 3,8-dibromobenzo[c]cinnoline
- F81672
- MFCD25967312
-
- Inchi： 1S/C12H6Br2N2/c13-7-1-3-9-10-4-2-8(14)6-12(10)16-15-11(9)5-7/h1-6H
- InChI Key： DHEJMXHUNWPNME-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=C(Br)C=2)C2=CC=C(Br)C=C2N=1
Computed Properties
- Exact Mass: 337.88772Da
- Monoisotopic Mass: 335.88977Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 25.8Ų
Benzo[c]cinnoline, 3,8-dibromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB619308-250mg |
3,8-Dibromobenzo[c]cinnoline; . |
79580-35-1 | 250mg |
€120.60 | 2025-04-16 | ||
| abcr | AB619308-1g |
3,8-Dibromobenzo[c]cinnoline; . |
79580-35-1 | 1g |
€216.00 | 2025-04-16 | ||
| abcr | AB619308-5g |
3,8-Dibromobenzo[c]cinnoline; . |
79580-35-1 | 5g |
€596.10 | 2025-04-16 | ||
| Ambeed | A1264019-100mg |
3,8-Dibromobenzo[c]cinnoline |
79580-35-1 | 98% | 100mg |
$28.0 | 2025-04-16 | |
| Ambeed | A1264019-250mg |
3,8-Dibromobenzo[c]cinnoline |
79580-35-1 | 98% | 250mg |
$43.0 | 2025-04-16 | |
| Ambeed | A1264019-1g |
3,8-Dibromobenzo[c]cinnoline |
79580-35-1 | 98% | 1g |
$112.0 | 2025-04-16 | |
| Ambeed | A1264019-5g |
3,8-Dibromobenzo[c]cinnoline |
79580-35-1 | 98% | 5g |
$393.0 | 2025-04-16 |
Benzo[c]cinnoline, 3,8-dibromo- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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